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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the historical pesticide
Binapacryl and its potential application as a positive control in ecotoxicological studies. Due to
its well-documented high toxicity to a range of aquatic organisms and its specific mechanism of
action, Binapacryl can serve as a reliable benchmark for validating the sensitivity and
reproducibility of aquatic toxicity assays.

Introduction

Binapacryl is an obsolete dinitrophenol-based acaricide and fungicide.[1] While its use in
agriculture has been discontinued due to toxicological concerns, its potent and consistent
effects on aquatic life make it a candidate for use as a positive control in non-clinical
ecotoxicology studies.[2][3] A positive control is a substance known to produce a specific,
measurable effect and is used to verify the functionality and sensitivity of an experimental
system. The inclusion of a positive control like Binapacryl can help ensure the validity of
toxicity tests when evaluating new chemical entities.

Key Characteristics of Binapacryl:
o Chemical Name: 2-sec-butyl-4,6-dinitrophenyl 3-methyl-2-butenoate

e Mechanism of Action: Uncoupling of oxidative phosphorylation[1][4]
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e Primary Ecotoxicological Concern: High toxicity to aquatic organisms, particularly fish and
invertebrates[3][4]

Data Presentation: Aquatic Toxicity of Binapacryl

The following table summarizes the acute toxicity of Binapacryl to a selection of aquatic
organisms. This data can be used to establish expected effect concentrations in various test

systems.
. . . Concentrati
Organism Test Type Duration Endpoint Reference
on (mgl/L)
Daphnia
Acute 48h EC50 0.015 [4]
magna
Oncorhynchu
s mykiss
. Acute 96h LC50 0.057 [4]
(Rainbow
Trout)
Lepomis
macrochirus Acute 96h LC50 0.048 [4]
(Bluegill)
Fish
N Acute - LC50 0.04 - 0.06 [3]
(unspecified)

EC50: The concentration of a substance that causes a defined effect in 50% of the test
population. LC50: The concentration of a substance that is lethal to 50% of the test population.

Experimental Protocols

The following is a detailed protocol for an acute aquatic toxicity test using Daphnia magna,
adapted from the OECD Guideline 202 for the use of Binapacryl as a positive control.[2][5][6]

[7]L8]

Acute Immobilisation Test with Daphnia magna (adapted
from OECD 202)
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Objective: To determine the median effective concentration (EC50) of Binapacryl that causes
immobilisation of Daphnia magna over a 48-hour period. This protocol serves to validate the
sensitivity of the test organisms and the overall test system.

Materials:

» Daphnia magna neonates (<24 hours old)

o Reconstituted freshwater (or as specified by the standard protocol)

o Binapacryl (analytical grade)

o Appropriate solvent for Binapacryl (e.g., acetone, if necessary, due to low water solubility)
e Glass test vessels (e.g., 50 mL beakers)

o Pipettes and other standard laboratory equipment

e Incubator or temperature-controlled room (20 £ 2°C)

Light source providing a 16:8 hour light:dark cycle

Procedure:

e Preparation of Test Solutions:

o Prepare a stock solution of Binapacryl in the chosen solvent.

o Create a series of nominal test concentrations by diluting the stock solution with
reconstituted freshwater. A geometric series of at least five concentrations is
recommended to span the expected EC50 value (e.g., based on the data in the table
above).

o Prepare a negative control (reconstituted freshwater only) and, if a solvent is used, a
solvent control (reconstituted freshwater with the solvent at the highest concentration used
in the test solutions).

e Test Setup:
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[e]

Aliquot the test solutions and controls into the glass test vessels.

o Introduce a specific number of Daphnia magna neonates (e.g., 5 daphnids per vessel) into
each vessel.

o Ensure a sufficient volume of test solution per daphnid (e.g., at least 2 mL).

o Place the test vessels in the incubator under the specified temperature and light
conditions.

e Observations:

o At 24 and 48 hours, count the number of immobilised daphnids in each vessel.
Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation of
the test vessel.[5]

o Record water quality parameters (pH, dissolved oxygen, temperature) at the beginning
and end of the test.

o Data Analysis:

o Calculate the percentage of immobilised daphnids at each test concentration for the 24-
hour and 48-hour observation points.

o Determine the 48-hour EC50 value and its 95% confidence limits using appropriate
statistical methods (e.g., probit analysis, logistic regression).

Visualizations

Signaling Pathway: Uncoupling of Oxidative
Phosphorylation

Binapacryl, like other dinitrophenols, disrupts the production of ATP in mitochondria by
uncoupling oxidative phosphorylation.[1][9][10][11][12] It acts as a protonophore, transporting
protons across the inner mitochondrial membrane, thus dissipating the proton gradient that
drives ATP synthase.
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Caption: Mechanism of Binapacryl as an uncoupler of oxidative phosphorylation.

Experimental Workflow: Acute Toxicity Testing

The following diagram illustrates the key steps in performing an acute toxicity test with
Binapacryl as a positive control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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